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Compound of Interest

Compound Name: 2,3-Dimethoxybenzaldehyde

Cat. No.: B126229

This guide provides a comprehensive overview of the melting and boiling points of 2,3-
Dimethoxybenzaldehyde, including detailed experimental protocols for their determination. It
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Physicochemical Data

2,3-Dimethoxybenzaldehyde is a crystalline solid at room temperature. Its key physical
properties, the melting and boiling points, are critical indicators of its purity and are essential for
its proper handling, storage, and use in synthetic chemistry.

The reported melting and boiling points for 2,3-Dimethoxybenzaldehyde are summarized in
the table below. It is crucial to note that the boiling point is highly dependent on the ambient
pressure.
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Physical Property Value Conditions

Melting Point 48-52 °C Atmospheric Pressure[1][2]
48-49 °C Atmospheric Pressure[3]

48.0-54.0 °C Atmospheric Pressure[4]

- . at 12 mmHg (reduced
Boiling Point 137 °C
pressure)[1][2]

Atmospheric Pressure
(estimated)[3]

267 °C

Experimental Protocols for Determination

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. Impurities typically cause a depression in the melting point and an
increase in the boiling point.[5][6]

The capillary method is the most common technique for determining the melting point of a solid
organic compound.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[5][8]

Glass capillary tubes (sealed at one end)[8]

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the 2,3-Dimethoxybenzaldehyde sample is completely dry
and finely powdered.[7] If necessary, gently grind the crystals using a clean mortar and
pestle.
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o Capillary Loading: Jab the open end of a capillary tube into the powdered sample.[9] Invert
the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.[9] For
better packing, the tube can be dropped, closed-end down, through a long, narrow glass
tube.[8] The final packed sample height should be 2-3 mm.[9]

o Apparatus Setup: Place the loaded capillary tube into the designated slot in the melting point
apparatus.[9]

o Approximate Determination (Optional): If the melting point is unknown, perform a rapid
heating run (e.g., 10-20 °C per minute) to get an approximate range.[8]

o Accurate Determination: For a precise measurement, set the starting temperature to about
15-20 °C below the expected melting point.[8][9] Heat at a slow, controlled rate of
approximately 1-2 °C per minute.[5][8]

e Observation and Recording: The melting range is recorded from the temperature at which
the first droplet of liquid is observed to the temperature at which the entire sample has
completely liquefied.[5] A pure sample will exhibit a sharp melting range, typically 0.5-1.0 °C.

[5]

This micro-method is suitable for determining the boiling point of small quantities of a liquid.
Since 2,3-Dimethoxybenzaldehyde is a solid at room temperature, it must first be melted to
use this method.

Apparatus:

o Thiele tube filled with mineral oil[6][10]
e Thermometer

o Small test tube (e.g., Durham tube)[10]
o Capillary tube (sealed at one end)

e Rubber band or thread[6]

e Heating source (e.g., Bunsen burner)
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Procedure:

e Sample Preparation: Place a small amount (2-3 mL) of molten 2,3-
Dimethoxybenzaldehyde into the small test tube.[11]

o Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom
of the tube is level with the thermometer bulb.[6][10]

» Capillary Insertion: Place the capillary tube into the liquid sample with its sealed end pointing
upwards.[6][10]

e Heating: Immerse the assembly in the Thiele tube, ensuring the sample is below the oil level.
[6] Gently heat the side arm of the Thiele tube.[6] Convection currents will ensure uniform
temperature distribution.

» Observation: As the temperature rises, air trapped in the capillary tube will escape. Upon
reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
open end of the capillary tube.[6][10]

e Recording: Remove the heat source at this point. As the apparatus cools, the bubbling will
slow and stop. The boiling point is the temperature at which the liquid is drawn back into the
capillary tube, signifying that the vapor pressure of the sample equals the atmospheric
pressure.[6]

Workflow and Logic Diagrams

The following diagrams illustrate the logical workflow for the physical characterization of a
chemical sample like 2,3-Dimethoxybenzaldehyde.
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Workflow for Physical Property Determination

Phase 1: Preparation & Purity

Acquire Chemical Sample
(2,3-Dimethoxybenzaldehyde)

Assess Purity
(e.g., GC, NMR, HPLC)

Re-assess

Decision: Is Sample Pure?

Phase 2: Analysis

Purification Required
(e.g., Recrystallization)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Thiele Tube or Distillation)

Phase 3: Conclusion

Compare Data with Literature Values

Characterization Complete

Click to download full resolution via product page

Caption: Logical workflow for the characterization of a chemical sample.
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Experimental Workflow: Melting Point Determination

Prepare Dry, Powdered Sample

Load Sample into Capillary Tube
(2-3 mm height)

Insert Tube into Apparatus

Heat Slowly (1-2 °C/min)
near expected M.P.

Observe Sample
Through Viewfinder

Record Temp. Range
(First drop to fully liquid)

Click to download full resolution via product page

Caption: Step-by-step workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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